Cas no 62426-06-6 (1H-Pyrrole, 4-bromo-2-(1-pyrrolidinylmethyl)-)

• Product Name: 1H-Pyrrole, 4-bromo-2-(1-pyrrolidinylmethyl)-
• CAS No: 62426-06-6
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 445217
• PubChem ID: 21411891
• Update Time: 2025-04-19

1H-Pyrrole, 4-bromo-2-(1-pyrrolidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 4-bromo-2-(1-pyrrolidinylmethyl)-
• 4-bromo-2-(pyrrolidin-1-ylmethyl)-1H-pyrrole
• SCHEMBL11716258
• 4-Bromo-2-[(pyrrolidin-1-yl)methyl]-1H-pyrrole
• DTXSID80613339
• 62426-06-6

• Inchi： 1S/C9H13BrN2/c10-8-5-9(11-6-8)7-12-3-1-2-4-12/h5-6,11H,1-4,7H2
• InChI Key： QWOOEWVSJDJXIC-UHFFFAOYSA-N
• SMILES： BrC1=CNC(=C1)CN1CCCC1

Computed Properties

• Exact Mass: 228.02629
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 19Ų

Experimental Properties

• PSA: 19.03